2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0745435
InChI:
InChI=1S/C28H25NO7/c1-18-6-10-22(11-7-18)29-16-21(15-26(29)31)27(32)35-17-25(30)19-8-12-23(13-9-19)36-28(33)20-4-3-5-24(14-20)34-2/h3-14,21H,15-17H2,1-2H3
SMILES:
CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)OC(=O)C4=CC(=CC=C4)OC
Molecular Formula:
C28H25NO7
Molecular Weight:
487.5 g/mol
2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
CAS No.:
Cat. No.: VC0745435
Molecular Formula: C28H25NO7
Molecular Weight: 487.5 g/mol
* For research use only. Not for human or veterinary use.
![2-(4-{[(3-Methoxyphenyl)carbonyl]oxy}phenyl)-2-oxoethyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C28H25NO7 |
|---|---|
| Molecular Weight | 487.5 g/mol |
| IUPAC Name | [2-[4-(3-methoxybenzoyl)oxyphenyl]-2-oxoethyl] 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate |
| Standard InChI | InChI=1S/C28H25NO7/c1-18-6-10-22(11-7-18)29-16-21(15-26(29)31)27(32)35-17-25(30)19-8-12-23(13-9-19)36-28(33)20-4-3-5-24(14-20)34-2/h3-14,21H,15-17H2,1-2H3 |
| Standard InChI Key | UILFVNVRTAWISR-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)OC(=O)C4=CC(=CC=C4)OC |
| Canonical SMILES | CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)OC(=O)C4=CC(=CC=C4)OC |
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